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Abstract

D-N-Benzylserine Methyl Ester is a chiral building block of significant interest in
pharmaceutical and organic synthesis. Its unique structural features make it a valuable
intermediate for the creation of complex molecules, including beta-lactam antibiotics and
modified peptides.[1] This guide provides a comprehensive overview for researchers,
scientists, and drug development professionals on the commercial sourcing, quality evaluation,
and practical applications of D-N-Benzylserine Methyl Ester. We will delve into the landscape
of commercial suppliers, critical quality control parameters, and the analytical methodologies
required to ensure the enantiomeric purity essential for its use in drug discovery and
development.

Introduction: The Strategic Importance of D-N-
Benzylserine Methyl Ester

D-N-Benzylserine Methyl Ester, with the CAS number 131110-76-4, is a derivative of the D-
isostere of serine, an amino acid gaining recognition for its role as a crucial co-agonist of the N-
methyl-D-aspartate (NMDA) receptor in the central nervous system.[2] The compound's benzyl
and methyl ester protecting groups offer synthetic chemists a versatile platform for further

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b168866?utm_src=pdf-interest
https://www.benchchem.com/product/b168866?utm_src=pdf-body
https://www.benchchem.com/product/b168866?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/chiral-amino-esters/76384--d-n-benzylserine-methyl-ester.html
https://www.benchchem.com/product/b168866?utm_src=pdf-body
https://www.benchchem.com/product/b168866?utm_src=pdf-body
https://www.benchchem.com/product/b168866?utm_src=pdf-body
https://www.benchchem.com/product/b168866?utm_src=pdf-body
https://pdf.benchchem.com/12382/Chiral_Separation_of_D_Serine_and_L_Serine_using_HPLC_Application_Notes_and_Protocols_Utilizing_D_Serine_d3_as_an_Internal_Standard.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

molecular elaboration.[3] Its chiral nature is of paramount importance, as the biological activity
of resulting pharmaceuticals is often stereospecific.[4] Consequently, access to high-purity,
enantiomerically defined D-N-Benzylserine Methyl Ester is a critical starting point for any

research or development program utilizing this intermediate.

This guide aims to equip researchers with the necessary knowledge to confidently source and
utilize D-N-Benzylserine Methyl Ester. We will explore the supplier landscape, provide a
framework for quality assessment, and detail the analytical techniques required to validate its
purity and stereochemical integrity.

Commercial Supplier Landscape

A variety of chemical suppliers offer D-N-Benzylserine Methyl Ester, catering to different
scales of research and manufacturing needs. The choice of supplier will often depend on
factors such as required purity, quantity, availability, and cost. Below is a comparative table of
several notable suppliers.
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. . Available
Supplier Purity . Notes
Quantities
) ) Offers cold-chain
BLD Pharm Research Use Only Inquire for details

transportation.[5]

Amadis Chemical

0.97 mgs, gs, kgs -
Company Limited gs.9s. %9
Accela ChemBio 0.1g; 0.25¢g; 1g; 59;
S97% g g; 19; o9 )
Co.,Ltd. 10g; 25g; 100g
Hangzhou Molcore 1G; 5G; 10G; 25G;
Biopharmatech 95+% 50G; 100G; 250G; -
Co.,Ltd. 500G
Shanghai Chaolan
. 1G, 5G, 10G, 50G,
Chemical Technology 98 -
100G, 500G
Center
Also positioned as a
MySkinRecipes 95% Inquire for details cosmetic ingredient
supplier.[1]
Offers custom
CROCHEM Inquire for details Inquire for details synthesis and contract
manufacturing.
A platform that
aggregates listings
Guidechem Varies Varies 99red J

from multiple

suppliers.[6]

This table is not exhaustive but provides a representative sample of suppliers. Researchers are

encouraged to conduct their own due diligence.

Quality Control and Procurement Strategy: A Self-
Validating System
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The procurement of D-N-Benzylserine Methyl Ester should be approached with a rigorous
quality control mindset. The ultimate success of a synthesis is intrinsically linked to the quality
of the starting materials.

Essential Documentation

When sourcing this chiral building block, the following documentation should be requested and
carefully reviewed:

 Certificate of Analysis (CoA): This is a critical document that provides lot-specific data on the
purity, identity, and physical properties of the compound.

o Safety Data Sheet (SDS): Essential for understanding the handling, storage, and safety
precautions required for the chemical.

e Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) Data: These spectra
provide structural confirmation of the compound.

o Chiral High-Performance Liquid Chromatography (HPLC) Data: This is arguably the most
crucial piece of data for this specific compound, as it verifies the enantiomeric purity.

The Criticality of Chiral Purity

In drug development, the stereochemistry of a molecule can have profound effects on its
pharmacological and toxicological properties. The use of a racemic or enantiomerically impure
starting material like N-Benzylserine Methyl Ester can lead to the formation of diastereomeric
products that are difficult to separate and may exhibit different biological activities.[4] Therefore,
ensuring the high enantiomeric excess (e.e.) of D-N-Benzylserine Methyl Ester is a non-
negotiable aspect of quality control.

Analytical Methodologies for Chiral Purity
Determination

High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the
gold standard for determining the enantiomeric purity of chiral compounds like D-N-
Benzylserine Methyl Ester.[7]
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Experimental Protocol: Chiral HPLC Analysis

The following protocol is a representative method for the chiral separation of serine derivatives.
[2][7] Researchers should optimize the method based on their specific instrumentation and the

specifications of the chiral column used.

Objective: To resolve and quantify the D- and L-enantiomers of N-Benzylserine Methyl Ester.
Materials:

e D-N-Benzylserine Methyl Ester sample

e L-N-Benzylserine Methyl Ester reference standard (if available)

o HPLC-grade solvents (e.g., n-hexane, 2-propanol, trifluoroacetic acid)

e Chiral HPLC column (e.g., CHIRALPAK® series)

o HPLC system with UV or Evaporative Light Scattering Detector (ELSD)

Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of n-hexane, 2-
propanol, and trifluoroacetic acid. A common ratio is 80:20:0.1 (v/v/v).[7]

o Sample Preparation: Dissolve a small amount of the D-N-Benzylserine Methyl Ester
sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

e HPLC System Setup:

o Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0
mL/min).[7]

o Set the column temperature (e.g., 25°C).[7]
o Set the detector wavelength (e.g., 270 nm for UV detection).[7]

¢ Injection and Data Acquisition: Inject a small volume of the prepared sample (e.g., 10 uL)
onto the column and start data acquisition.
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o Data Analysis:

o ldentify the peaks corresponding to the D- and L-enantiomers based on their retention
times. If a reference standard for the L-enantiomer is available, it can be injected
separately to confirm peak identity.

o Calculate the enantiomeric excess (e.e.) using the peak areas of the two enantiomers:

» ee. (%)=[(Area_D-Area_L)/ (Area_D + Area_L)]x 100

Alternative Derivatization-Based Methods

An alternative to direct chiral HPLC is pre-column derivatization to form diastereomers, which
can then be separated on a standard achiral reversed-phase column.[7][8] This can be
achieved by reacting the amino acid derivative with a chiral derivatizing agent, such as ortho-
phthaldialdehyde (OPA) in combination with a chiral thiol like N-acetyl-L-cysteine (NAC).[8]

Synthetic and Application Insights

D-N-Benzylserine Methyl Ester is a versatile intermediate. The N-benzyl group provides steric
bulk and can influence the stereochemical outcome of subsequent reactions. The methyl ester
is a readily cleavable protecting group for the carboxylic acid functionality.

Key Synthetic Transformations

The primary utility of D-N-Benzylserine Methyl Ester lies in its role as a precursor for more
complex molecules. Common synthetic transformations include:

o Hydrolysis of the methyl ester: This reveals the free carboxylic acid, which can then be
coupled with other amino acids or amines to form amide bonds.[4]

o Modification of the hydroxyl group: The free hydroxyl group can be further functionalized, for
example, by etherification or esterification.

» Deprotection of the N-benzyl group: This can be achieved through various methods, such as
catalytic hydrogenation, to yield the free amine.
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The choice of synthetic route will depend on the target molecule. For instance, in the synthesis
of peptide analogs, the methyl ester would first be hydrolyzed to allow for peptide bond
formation.[4]

Conclusion

The successful application of D-N-Benzylserine Methyl Ester in research and drug
development hinges on a thorough understanding of the supplier landscape and a stringent
approach to quality control. By implementing the procurement strategies and analytical
methodologies outlined in this guide, researchers can ensure the integrity of their starting
materials, thereby increasing the reliability and reproducibility of their synthetic efforts. The
continued availability of high-quality chiral building blocks like D-N-Benzylserine Methyl Ester
will undoubtedly fuel further innovation in medicinal chemistry and the development of novel
therapeutics.

Diagrams
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Procurement and Quality Control Workflow
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Caption: A logical workflow for the procurement and quality control of D-N-Benzylserine
Methyl Ester.
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Chiral HPLC Analysis Workflow
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Caption: A step-by-step workflow for determining the enantiomeric purity using Chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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